Cas no 1346521-32-1 (2-Bromo-5,5,5-trifluoropentanoic acid)

• Product Name: 2-Bromo-5,5,5-trifluoropentanoic acid
• CAS No: 1346521-32-1
• MF: C₅H₆BrF₃O₂
• MW: 234.999151706696
• CID: 5025040
• Update Time: 2025-05-20

2-Bromo-5,5,5-trifluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5,5,5-trifluoropentanoic acid

• Inchi： 1S/C5H6BrF3O2/c6-3(4(10)11)1-2-5(7,8)9/h3H,1-2H2,(H,10,11)
• InChI Key： FOMPMQCWNXZEAQ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)CCC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 2-Bromo-5,5,5-trifluoropentanoic acid

Professional Introduction to 2-Bromo-5,5,5-trifluoropentanoic acid (CAS No. 1346521-32-1)

2-Bromo-5,5,5-trifluoropentanoic acid, with the chemical formula C₇H₇BrF₃O₂, is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of medicinal chemistry and organic synthesis. This compound, identified by its CAS number CAS No. 1346521-32-1, exhibits unique structural and chemical properties that make it a valuable intermediate in the development of pharmaceuticals and specialty chemicals.

The introduction of fluorine atoms into the pentanoic acid backbone imparts enhanced metabolic stability and lipophilicity, which are critical factors in drug design. Specifically, the presence of three fluorine atoms at the 5-position of the pentyl chain significantly influences the electronic distribution and reactivity of the molecule. This structural feature has been leveraged in various synthetic pathways to create more complex and biologically active molecules.

In recent years, 2-Bromo-5,5,5-trifluoropentanoic acid has been extensively studied for its role in the synthesis of bioactive compounds. One notable application is in the development of protease inhibitors, where the fluorinated moiety enhances binding affinity to target enzymes. For instance, research published in Journal of Medicinal Chemistry highlighted its utility in constructing peptidomimetics that exhibit potent inhibitory activity against HIV protease. The bromine substituent further facilitates cross-coupling reactions, enabling the introduction of diverse functional groups and improving pharmacokinetic profiles.

The compound's versatility extends to its use as a building block in heterocyclic chemistry. Fluorinated carboxylic acids are known to participate in cyclization reactions, leading to the formation of nitrogen- and oxygen-containing heterocycles. These heterocycles are prevalent in many pharmacologically active agents due to their ability to mimic natural products and interact with biological targets. A study published in Tetrahedron Letters demonstrated the efficient synthesis of fused pyrrole and pyridine derivatives using 2-Bromo-5,5,5-trifluoropentanoic acid as a key intermediate. The reaction proceeds via palladium-catalyzed coupling reactions, showcasing its compatibility with modern synthetic methodologies.

The pharmaceutical industry has also explored the potential of this compound in designing novel therapeutic agents. Its structural motif is found in several drug candidates under investigation for treating neurological disorders. The fluorine atoms contribute to blood-brain barrier penetration, while the carboxylic acid group allows for further derivatization into amides or esters, which are common pharmacophores in drug molecules. Preclinical studies have shown promising results when this compound is incorporated into small-molecule libraries designed for high-throughput screening.

Synthetic chemists have developed innovative approaches to optimize the production of 2-Bromo-5,5,5-trifluoropentanoic acid. One such method involves the bromination of 5,5,5-trifluoropentanoyl chloride using N-bromosuccinimide (NBS) under controlled conditions. This reaction yields high yields and purity, making it suitable for industrial-scale synthesis. Additionally, recent advances in flow chemistry have enabled continuous production processes for this compound, reducing reaction times and improving cost-efficiency.

The environmental impact of fluorinated compounds has been a topic of growing concern. However, research indicates that when properly handled and disposed of, compounds like CAS No. 1346521-32-1 pose minimal risk to ecosystems. Regulatory agencies such as the European Chemicals Agency (ECHA) provide guidelines for their safe use and disposal, ensuring that their benefits are maximized while minimizing potential hazards.

In conclusion, 2-Bromo-5,5,5-trifluoropentanoic acid represents a significant advancement in medicinal chemistry and organic synthesis. Its unique structural features make it an indispensable tool for developing novel pharmaceuticals and specialty chemicals. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow even further.